1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-[4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone
• InChI: InChI=1S/C20H28N2O3/c1-24-18-7-9-19(10-8-18)25-16-20(23)22-13-11-21(12-14-22)15-17-5-3-2-4-6-17/h2-3,7-10,17H,4-6,11-16H2,1H3
• InChI Key: KMMKMYRTVBSPHY-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC(=O)N2CCN(CC2)CC3CCC=CC3

Description

1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone is not fully understood. However, it has been suggested that the compound may act through the inhibition of certain enzymes or receptors involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone may have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of amyloid-beta aggregation in Alzheimer's disease, and the modulation of neurotransmitter levels in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone in lab experiments include its potential therapeutic applications, its relatively simple synthesis method, and its ability to modulate various cellular processes. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone include the investigation of its potential therapeutic applications in various diseases, the elucidation of its mechanism of action, and the development of more effective and efficient synthesis methods. Additionally, the compound could be further studied for its potential use in drug delivery systems and as a tool for studying cellular processes.

Synthesis Methods

The synthesis of 1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone involves the reaction of 4-methoxyphenol and 1-[4-(cyclohex-3-en-1-ylmethyl)piperazin-1-yl]ethanone in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into the final product.

Scientific Research Applications

1-[4-(Cyclohex-3-en-1-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenoxy)ethanone has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmacology. It has been found to exhibit promising activity against certain types of cancer cells, as well as potential therapeutic effects in the treatment of neurological disorders such as Alzheimer's disease.